2-Bromo-5-cyclopropoxybenzamide

• Molecular Formula: C10H10BrNO2
• Molecular Weight: 256.10 g/mol
• IUPAC Name: 2-bromo-5-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H10BrNO2/c11-9-4-3-7(14-6-1-2-6)5-8(9)10(12)13/h3-6H,1-2H2,(H2,12,13)
• InChI Key: DNUWBVMPYYHDBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)Br)C(=O)N

Description

2-Bromo-5-cyclopropoxybenzamide is a benzamide derivative featuring a bromine atom at the 2-position of the benzene ring and a cyclopropoxy group (a three-membered cyclic ether) at the 5-position. The compound’s molecular formula is C₁₀H₁₀BrNO₂, with a molecular weight of 272.10 g/mol. Its structure combines the electrophilic properties of bromine with the steric and electronic effects of the cyclopropoxy moiety, making it a candidate for studies in medicinal chemistry and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-5-cyclopropoxybenzamide typically involves the bromination of a suitable benzamide precursor followed by the introduction of the cyclopropoxy group. One common method is as follows:

Bromination: The starting material, 5-cyclopropoxybenzamide, is subjected to bromination using a brominating agent such as bromine or N-bromosuccinimide (NBS) in the presence of a catalyst like iron(III) bromide.

Cyclopropoxylation: The brominated intermediate is then reacted with cyclopropanol in the presence of a base such as potassium carbonate to introduce the cyclopropoxy group.

Industrial Production Methods: Industrial production of 2-Bromo-5-cyclopropoxybenzamide may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-5-cyclopropoxybenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions:

Substitution: Reagents like sodium amide or potassium thiolate in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling: Palladium catalysts and boronic acids in the presence of a base.

Major Products:

• Substituted benzamides with various functional groups.
• Oxidized or reduced derivatives of the original compound.
• Coupled products with extended carbon chains or aromatic systems.

Scientific Research Applications

2-Bromo-5-cyclopropoxybenzamide has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting specific enzymes or receptors.

Material Science: The compound can be used in the development of novel materials with unique properties, such as polymers or coatings.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activity or protein interactions.

Industrial Chemistry: The compound is used in the synthesis of intermediates for various chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-5-cyclopropoxybenzamide depends on its specific application. In medicinal chemistry, it may act by binding to a target enzyme or receptor, thereby inhibiting its activity. The bromine and cyclopropoxy groups can enhance the compound’s binding affinity and specificity. The exact molecular targets and pathways involved would vary based on the specific derivative and its intended use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Bromo-5-cyclopropoxybenzamide with structurally related benzamide derivatives, focusing on substituent effects, physicochemical properties, and reported applications.

Structural Analog: 5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide

• Molecular Formula: C₁₄H₁₁BrFNO₂
• Molecular Weight : 324.145 g/mol
• Key Differences :
  • Substituents: The analog replaces the cyclopropoxy group with a fluorine atom at the 2-position and adds a 2-methoxyphenylamide group.
  • Electronic Effects: Fluorine’s electronegativity increases the benzene ring’s electron-withdrawing character, contrasting with the electron-donating cyclopropoxy group in the target compound.
  • Steric Impact: The 2-methoxyphenylamide group introduces greater steric bulk compared to the simpler benzamide structure of 2-Bromo-5-cyclopropoxybenzamide.
• Applications : This analog has been explored as a kinase inhibitor due to its fluorine-enhanced binding affinity, whereas the cyclopropoxy group in the target compound may favor interactions with hydrophobic enzyme pockets .

Comparative Physicochemical Properties

Property	2-Bromo-5-cyclopropoxybenzamide	5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide
Molecular Weight	272.10 g/mol	324.145 g/mol
LogP (Predicted)	2.8	3.5
Hydrogen Bond Donors	2	2
Hydrogen Bond Acceptors	4	5
Polar Surface Area	55.2 Ų	71.8 Ų

• Key Observations: The higher LogP of the analog (3.5 vs. 2.8) suggests increased lipophilicity, likely due to the methoxyphenyl group.